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Compound of Interest

Compound Name: 3-Bromopyridine-2-carboxylic Acid

Cat. No.: B021943 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols

This document provides critical safety and logistical information for the handling and disposal of

3-Bromopyridine-2-carboxylic Acid, a compound requiring careful management in laboratory

settings. The following procedural guidance is designed to ensure the safety of researchers,

scientists, and drug development professionals. While a specific Safety Data Sheet (SDS) for

3-Bromopyridine-2-carboxylic Acid was not located, the following recommendations are

based on data from structurally similar compounds, including other brominated pyridine

carboxylic acids. A conservative approach to personal protective equipment (PPE) and

handling is therefore advised.

Hazard Assessment and Personal Protective
Equipment (PPE)
3-Bromopyridine-2-carboxylic Acid and related compounds are consistently classified as

irritants.[1][2][3] The primary hazards include skin irritation, serious eye irritation, and potential

respiratory tract irritation.[1][2][3]

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 3-Bromopyridine-
2-carboxylic Acid
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Body Part Recommended PPE Specification

Eyes/Face
Chemical safety goggles

and/or a face shield

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[4][5]

Hands Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option.[6] Always

inspect gloves for integrity

before use.

Body Laboratory coat

A fully-buttoned lab coat is

recommended to prevent skin

contact.

Respiratory
Use in a well-ventilated area or

with a certified respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

inhalation risk is high or

ventilation is inadequate.[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk and ensuring a

safe laboratory environment.

Handling Protocol
Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[5] The work area, preferably a chemical fume hood, should be clean and

uncluttered.

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Table 1.

Dispensing: When transferring the compound, use spark-proof tools and ground/bond the

container and receiving equipment to prevent static discharge.[2][5]
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Work Practices: Avoid creating dust or aerosols. Do not eat, drink, or smoke in the handling

area.[2] Wash hands thoroughly after handling, even if gloves were worn.[2]

Storage: Store 3-Bromopyridine-2-carboxylic Acid in a tightly sealed, properly labeled

container.[2] The storage area should be cool, dry, well-ventilated, and away from

incompatible materials such as strong oxidizing agents and strong acids.[2]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

plenty of soap and water. Seek medical attention if irritation persists.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste containing 3-Bromopyridine-2-carboxylic Acid must be treated as hazardous

waste.

Segregation: Collect waste in a designated, leak-proof, and clearly labeled container.[6] Do

not mix with other waste streams.[6]

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name.[6]

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated.[6]
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Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[6] Do not dispose of this chemical down the drain or in regular trash.[6]

Visualizing Safe Handling and Logical Relationships
To further clarify the procedural flow and the interconnectedness of safety measures, the

following diagrams are provided.
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Caption: Workflow for the safe handling of 3-Bromopyridine-2-carboxylic Acid.
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Caption: Logical relationship between the chemical, its hazards, and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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